Cas no 1448031-22-8 (N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide
• CAS No: 1448031-22-8
• MF: C₁₂H₁₅BrN₂O₃S
• MW: 347.228101015091
• CID: 6336740
• PubChem ID: 71785499
• Update Time: 2025-06-08

N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide
• 1448031-22-8
• VU0532868-1
• N-(4-bromo-3-methylphenyl)-1-methylsulfonylazetidine-3-carboxamide
• F6125-2768
• N-(4-bromo-3-methylphenyl)-1-(methylsulfonyl)azetidine-3-carboxamide
• AKOS024533094

• Inchi： 1S/C12H15BrN2O3S/c1-8-5-10(3-4-11(8)13)14-12(16)9-6-15(7-9)19(2,17)18/h3-5,9H,6-7H2,1-2H3,(H,14,16)
• InChI Key： MARGGDPDBYFVBL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)NC(C1CN(C1)S(C)(=O)=O)=O

Computed Properties

• Exact Mass: 345.99868g/mol
• Monoisotopic Mass: 345.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide

Introduction to N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide (CAS No. 1448031-22-8)

N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide, identified by its CAS number 1448031-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a bromo and methyl substituent on the phenyl ring, as well as the methanesulfonyl and azetidine moieties, contribute to its unique chemical properties and reactivity.

The significance of N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide lies in its utility as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with enhanced biological activity. Specifically, the azetidine ring is a key pharmacophore that has been explored in various therapeutic contexts, including anti-inflammatory and anticancer applications. The methanesulfonyl group further enhances the molecule's potential by introducing a polar moiety that can interact with biological targets.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities and synthetic versatility. N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide exemplifies this trend, as it combines several functional groups that are known to enhance binding affinity and metabolic stability. The bromo substituent on the phenyl ring is particularly noteworthy, as it serves as a handle for further chemical modifications through cross-coupling reactions, allowing for the creation of structurally diverse derivatives.

The compound's potential applications extend to the development of targeted therapies. For instance, studies have shown that derivatives of azetidine can exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. The methanesulfonyl group, in particular, has been associated with increased binding affinity to protein targets, making it an attractive feature for drug design. Additionally, the presence of both bromo and methyl groups provides opportunities for selective functionalization, enabling researchers to fine-tune the biological properties of the molecule.

Recent advancements in computational chemistry have further enhanced the understanding of N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide's interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on proteins with high affinity. These insights have guided the design of more potent derivatives with improved pharmacokinetic profiles. Furthermore, the use of virtual screening techniques has allowed researchers to identify promising analogs based on structural similarity and predicted binding energies.

The synthesis of N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide involves multi-step organic transformations that highlight its synthetic complexity. Key steps include bromination of a methyl-substituted phenol, followed by formation of the azetidine ring through cyclocondensation reactions. The introduction of the methanesulfonyl group is typically achieved via sulfonylation reactions, which require careful optimization to ensure high yields and purity. These synthetic strategies underscore the compound's importance as a versatile intermediate in pharmaceutical research.

In conclusion, N-(4-bromo-3-methylphenyl)-1-methanesulfonylazetidine-3-carboxamide (CAS No. 1448031-22-8) is a promising compound with significant potential in drug discovery and development. Its unique structural features and biological activities make it a valuable tool for medicinal chemists seeking to develop novel therapeutic agents. As research in this field continues to evolve, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.